2-Nitro-4-vinylphenol

• Molecular Formula: C8H7NO3
• Molecular Weight: 165.15 g/mol
• IUPAC Name: 4-ethenyl-2-nitrophenol
• InChI: InChI=1S/C8H7NO3/c1-2-6-3-4-8(10)7(5-6)9(11)12/h2-5,10H,1H2
• InChI Key: BONORWCBNONWAT-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC(=C(C=C1)O)[N+](=O)[O-]

Description

2-Nitro-4-vinylphenol (C₈H₇NO₃, molecular weight 165.05 g/mol) is a nitrophenol derivative featuring a nitro group at the 2-position and a vinyl group at the 4-position of the phenolic ring. It is synthesized via a catalyst-free decarboxylation of 4-hydroxycinnamic acid derivatives, achieving an 86% yield as a yellow oil . Key spectroscopic data includes:

• IR (KBr): Peaks at 3418 cm⁻¹ (O-H stretch), 1627 cm⁻¹ (C=C vinyl), and 1536 cm⁻¹ (N-O nitro group).
• NMR: ¹H NMR signals at δ 10.57 (phenolic OH), 8.09 (aromatic H), and 6.65 (vinyl protons). ¹³C NMR confirms aromatic and vinyl carbons at δ 154.59 (C-OH) and 134.85 (C=C) .
• HRMS: [M+H]⁺ observed at 166.04968 (calculated 166.04987) .

The vinyl group enhances reactivity for polymerization or functionalization, making it valuable in organic synthesis and materials science. Safety protocols emphasize avoiding heat sources (P210) and proper handling (P201, P202) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Nitro-4-vinylphenol typically involves the nitration of 4-vinylphenol. The nitration process can be carried out using a mixture of concentrated sulfuric acid (H2SO4) and nitric acid (HNO3) under controlled temperature conditions. The reaction proceeds as follows:

$$C8H8O + HNO3 \rightarrow C8H7NO3 + H2O$$C8H8O+HNO3→C8H7NO3+H2O

In this reaction, 4-vinylphenol reacts with nitric acid to form 2-Nitro-4-vinylphenol and water as a byproduct. The reaction conditions, such as temperature and concentration of the acids, need to be carefully controlled to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of 2-Nitro-4-vinylphenol follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and equipment to handle the exothermic nitration reaction safely. The product is then purified using techniques such as recrystallization or distillation to achieve the desired purity for commercial applications.

Chemical Reactions Analysis

Types of Reactions

2-Nitro-4-vinylphenol undergoes various chemical reactions, including:

Oxidation: The vinyl group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The nitro group can be reduced to an amino group (-NH2) using reducing agents like hydrogen gas (H2) in the presence of a catalyst.

Substitution: The phenolic hydroxyl group (-OH) can participate in substitution reactions, such as esterification or etherification.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Hydrogen gas (H2) with a palladium (Pd) catalyst or tin (Sn) and hydrochloric acid (HCl).

Substitution: Acyl chlorides or alkyl halides in the presence of a base like pyridine or sodium hydroxide (NaOH).

Major Products

Oxidation: 2-Nitro-4-formylphenol or 2-Nitro-4-carboxyphenol.

Reduction: 2-Amino-4-vinylphenol.

Substitution: Various esters or ethers of 2-Nitro-4-vinylphenol.

Scientific Research Applications

2-Nitro-4-vinylphenol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development due to its unique chemical structure.

Industry: Used in the production of polymers and resins with specific properties.

Mechanism of Action

The mechanism of action of 2-Nitro-4-vinylphenol involves its interaction with various molecular targets and pathways. The nitro group can undergo reduction to form reactive intermediates that can interact with cellular components, leading to biological effects. The vinyl group can participate in polymerization reactions, forming cross-linked structures that contribute to the compound’s properties in industrial applications.

Comparison with Similar Compounds

2-Nitrophenol (C₆H₅NO₃, 139.11 g/mol)

• Structure : Nitro group at the 2-position; lacks the 4-vinyl substituent.
• Properties: Solid with higher water solubility than 2-nitro-4-vinylphenol due to the absence of the hydrophobic vinyl group.
• Applications : Intermediate in dye synthesis and pesticide production.
• Toxicity : Documented toxic effects on aquatic life and human exposure risks (irritation, systemic toxicity) .

4-Nitrophenol (C₆H₅NO₃, 139.11 g/mol)

• Properties: Higher acidity (pKa ~7.1) compared to 2-nitro-4-vinylphenol (phenolic OH likely less acidic due to steric hindrance from the vinyl group).
• Applications : Precursor for pharmaceuticals (e.g., paracetamol) and agrochemicals .

2-Chloro-4-nitrophenol (C₆H₄ClNO₃, 173.55 g/mol)

• Structure : Chlorine at 2-position and nitro at 4-position.
• Properties: Higher molecular weight and polarity than 2-nitro-4-vinylphenol. IR and NMR data confirm Cl and NO₂ interactions .
• Applications: Used in pesticide synthesis (e.g., Nitrofungin) and dye intermediates. Preparation involves chlorination of 4-nitrophenol .

2-Methoxy-4-vinylphenol (C₉H₁₀O₂, 150.18 g/mol)

• Structure : Methoxy group at 2-position and vinyl at 4-position.
• Properties : Lacks nitro group, reducing electrophilicity. The methoxy group enhances stability and alters solubility.
• Applications: Potential use in flavoring agents (e.g., smoky aromas) and polymer coatings .

Table 1. Comparative Analysis of Key Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Physical State	Key Applications
2-Nitro-4-vinylphenol	C₈H₇NO₃	165.05	2-NO₂, 4-CH₂=CH	Yellow oil	Polymer synthesis
2-Nitrophenol	C₆H₅NO₃	139.11	2-NO₂	Solid	Dye intermediates
4-Nitrophenol	C₆H₅NO₃	139.11	4-NO₂	Solid	Pharmaceutical precursors
2-Chloro-4-nitrophenol	C₆H₄ClNO₃	173.55	2-Cl, 4-NO₂	Solid	Pesticides, dyes
2-Methoxy-4-vinylphenol	C₉H₁₀O₂	150.18	2-OCH₃, 4-CH₂=CH	Liquid	Flavors, coatings

Key Differentiators

• Reactivity: The vinyl group in 2-nitro-4-vinylphenol enables polymerization, unlike non-vinyl analogues (e.g., 2-nitrophenol).
• Acidity: 4-Nitrophenol is more acidic than 2-nitro-4-vinylphenol due to resonance stabilization of the nitro group in the para position .
• Toxicity: Chlorinated derivatives (e.g., 2-chloro-4-nitrophenol) exhibit higher environmental persistence compared to vinyl-substituted counterparts .